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4-(2,4-dichlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide 4-(2,4-dichlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0918325
InChI: InChI=1S/C23H19Cl2FN2O2/c1-12-20(23(30)28-17-6-3-2-5-16(17)26)21(14-10-9-13(24)11-15(14)25)22-18(27-12)7-4-8-19(22)29/h2-3,5-6,9-11,21,27H,4,7-8H2,1H3,(H,28,30)
SMILES: CC1=C(C(C2=C(N1)CCCC2=O)C3=C(C=C(C=C3)Cl)Cl)C(=O)NC4=CC=CC=C4F
Molecular Formula: C23H19Cl2FN2O2
Molecular Weight: 445.3 g/mol

4-(2,4-dichlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide

CAS No.:

Cat. No.: VC0918325

Molecular Formula: C23H19Cl2FN2O2

Molecular Weight: 445.3 g/mol

* For research use only. Not for human or veterinary use.

4-(2,4-dichlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide -

Specification

Molecular Formula C23H19Cl2FN2O2
Molecular Weight 445.3 g/mol
IUPAC Name 4-(2,4-dichlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide
Standard InChI InChI=1S/C23H19Cl2FN2O2/c1-12-20(23(30)28-17-6-3-2-5-16(17)26)21(14-10-9-13(24)11-15(14)25)22-18(27-12)7-4-8-19(22)29/h2-3,5-6,9-11,21,27H,4,7-8H2,1H3,(H,28,30)
Standard InChI Key WQIDKWJKTUGALS-UHFFFAOYSA-N
SMILES CC1=C(C(C2=C(N1)CCCC2=O)C3=C(C=C(C=C3)Cl)Cl)C(=O)NC4=CC=CC=C4F
Canonical SMILES CC1=C(C(C2=C(N1)CCCC2=O)C3=C(C=C(C=C3)Cl)Cl)C(=O)NC4=CC=CC=C4F

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